Cas no 2308470-63-3 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• CAS No: 2308470-63-3
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6447334
• PubChem ID: 165536066
• Update Time: 2025-06-10

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]hexanoic acid
• 2308470-63-3
• EN300-1472741

• Inchi： 1S/C25H27F3N2O5/c1-2-7-15(12-22(31)32)29-23(33)21(13-25(26,27)28)30-24(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21H,2,7,12-14H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t15-,21?/m1/s1
• InChI Key： CMIULCSLNQSERU-RBFZIWAESA-N
• SMILES： FC(CC(C(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid

Comprehensive Analysis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308470-63-3)

The compound (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308470-63-3) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutyl side chain, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in drug discovery and precision medicine.

In the context of peptide chemistry, the Fmoc group in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild conditions. This property is critical for solid-phase peptide synthesis (SPPS), a widely used technique in biotechnology and therapeutic development. The incorporation of trifluoromethyl groups into peptides has gained attention due to their ability to modulate protein-protein interactions and improve drug-like properties, addressing common challenges in peptide-based therapeutics.

The growing interest in fluorinated amino acids like (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid is driven by their potential in targeted drug delivery and molecular imaging. Recent studies highlight their role in PET (positron emission tomography) tracers and proteolysis-targeting chimeras (PROTACs), which are hot topics in cancer research and neurodegenerative disease studies. The compound’s CAS No. 2308470-63-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge biomedical applications.

From a synthetic chemistry perspective, the hexanoic acid backbone of this compound offers flexibility for further functionalization, making it a versatile intermediate in medicinal chemistry. Its chiral center (3R configuration) ensures stereochemical precision, a critical factor in enantioselective synthesis and drug efficacy. Researchers are also exploring its utility in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs), a rapidly expanding field in oncology therapeutics.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. The trifluorobutyl moiety in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid is studied for its low bioaccumulation potential, aligning with the demand for sustainable pharmaceutical ingredients. This aspect resonates with the ESG (Environmental, Social, and Governance) priorities of modern biopharmaceutical companies.

In summary, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308470-63-3) represents a convergence of advanced synthetic methodologies and therapeutic innovation. Its applications span from peptide engineering to next-generation drug design, making it a compound of high interest in both academic and industrial research. As the scientific community continues to explore fluorine’s role in medicinal chemistry, this compound is poised to play a pivotal role in shaping future biopharmaceutical breakthroughs.